4'-Bromo-2'-fluoro-3-(2-methoxyphenyl)propiophenone

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-3-(2-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C16H14BrFO2/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-8-7-12(17)10-14(13)18/h2-5,7-8,10H,6,9H2,1H3
• InChI Key: VEGUHSHPMFTMMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCC(=O)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C16H14BrFO2
• DSSTOX Substance ID: DTXSID70644192
• Molecular Weight: 337.18 g/mol
• CAS RN: 898770-36-0

Description

4’-Bromo-2’-fluoro-3-(2-methoxyphenyl)propiophenone is an organic compound with the molecular formula C16H14BrFO2. It is used as a building block in organic chemistry.

Molecular Structure Analysis

The molecular weight of 4’-Bromo-2’-fluoro-3-(2-methoxyphenyl)propiophenone is 337.18. The specific structure is not provided in the search results.

Physical And Chemical Properties Analysis

The boiling point and other physical and chemical properties of 4’-Bromo-2’-fluoro-3-(2-methoxyphenyl)propiophenone are not provided in the search results.

Scientific Research Applications

Synthesis and Biological Activity

Research into the synthesis and biological activity of related compounds provides insights into the potential applications of 4'-Bromo-2'-fluoro-3-(2-methoxyphenyl)propiophenone. For instance, Gevorgyan et al. (1989) investigated the synthesis and biological activities of hydrochlorides of α-amino-α-H(phenyl)-(3-fluoro-4-methoxy)acetophenones, aiming to study their local anesthetic and anti-inflammatory activities (Gevorgyan et al., 1989).

Chemical Properties and Synthesis Methods

Kharas et al. (2016) explored the synthesis of novel copolymers of styrene with various ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, including bromo and methoxy substituted variants (Kharas et al., 2016). This study indicates the potential use of related compounds in the development of novel polymers.

Copolymerization Research

Research on the synthesis and copolymerization of novel halogen, alkoxy, and alkyl ring-disubstituted isopropyl 2-cyano-3-phenyl-2-propenoates, which includes bromo and methoxy groups, was conducted by Hussain et al. (2019). Their findings contribute to understanding how such compounds can be used in copolymerization processes (Hussain et al., 2019).

Application in Fluorescence and Imaging

Yoshino et al. (2010) investigated the synthesis and applications of intensely fluorescent azobenzenes, which include bromo and methoxy groups. Their research highlights the use of such compounds in fluorescence and imaging applications (Yoshino et al., 2010).

Exploration in Polymer Science

Li et al. (2002) conducted research on the tuning of optical properties and enhancement of solid-state emission of poly(thiophene)s. This study, which includes the use of bromo and methoxy substituted compounds, contributes to the field of polymer science and material engineering (Li et al., 2002).

Computational Studies

Tanak's (2019) research on (E)-4-bromo-5-fluoro-2-((4-methoxyphenylimino)methyl)phenol using density functional theory calculations provides insights into the molecular structure and electronic properties of related compounds (Tanak, 2019).

Mechanism of Action

The mechanism of action of 4’-Bromo-2’-fluoro-3-(2-methoxyphenyl)propiophenone is not provided in the search results. It’s likely used as an intermediate in the synthesis of other compounds.

Safety and Hazards

4’-Bromo-2’-fluoro-3-(2-methoxyphenyl)propiophenone should be handled with care. Precautionary measures include avoiding contact with skin and eyes, not breathing dust/fume/gas/mist/vapours/spray, and using only in a well-ventilated area.